N-(1,3-Dioxolan-2-ylmethyl)-2-chloroacetamide

• Molecular Formula: C6H10ClNO3
• Molecular Weight: 179.60 g/mol
• IUPAC Name: 2-chloro-N-(1,3-dioxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C6H10ClNO3/c7-3-5(9)8-4-6-10-1-2-11-6/h6H,1-4H2,(H,8,9)
• InChI Key: FYYGMCMAUNIJEB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CNC(=O)CCl

Description

N-(1,3-Dioxolan-2-ylmethyl)-2-chloroacetamide is a useful research compound. Its molecular formula is C6H10ClNO3 and its molecular weight is 179.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2,2-Dimethoxyethyl)-2-chloroacetamide (18.1 grams; 0.10 mole) ethylene glycol (6.82 grams; 0.11 mole) and 10 drops of a solution of one gram of p-toluenesulfonic acid in 100 ml of diethyl ether were charged into a glass reaction vessel fitted with a mechanical stirrer, thermometer, distillation head and condenser. The mixture was stirred and heated to about 95° C. to 100° C. Byproduct methanol was distilled off. When no further methanol was evolved, the mixture was cooled to room temperature, sodium carbonate (2 grams) was added and the slurry was stirred for a period of about 1 hour. The slurry was then filtered and the filtrate fractionally distilled under reduced pressure the desired product N-(1,3-dioxolan-2-ylmethyl)-2-chloroacetamide was obtained as a fraction boiling at 109° C.-110° C. at 0.15 mm Hg which, when cooled, solidfied. The solid had a melting point of 61° C.-63° C.